Cas no 2138175-34-3 (N-[1-(3-aminopropyl)cyclohexyl]-3-methylbutanamide)

• Product Name: N-[1-(3-aminopropyl)cyclohexyl]-3-methylbutanamide
• CAS No: 2138175-34-3
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 6425357
• PubChem ID: 165608308
• Update Time: 2025-10-19

N-[1-(3-aminopropyl)cyclohexyl]-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• EN300-739815
• 2138175-34-3
• N-[1-(3-aminopropyl)cyclohexyl]-3-methylbutanamide

• Inchi： 1S/C14H28N2O/c1-12(2)11-13(17)16-14(9-6-10-15)7-4-3-5-8-14/h12H,3-11,15H2,1-2H3,(H,16,17)
• InChI Key： FIQGACWOQRMOBX-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC1(CCCN)CCCCC1

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Additional information on N-[1-(3-aminopropyl)cyclohexyl]-3-methylbutanamide

Comprehensive Overview of N-[1-(3-aminopropyl)cyclohexyl]-3-methylbutanamide (CAS No. 2138175-34-3)

N-[1-(3-aminopropyl)cyclohexyl]-3-methylbutanamide, identified by its CAS number 2138175-34-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining a cyclohexyl ring with an aminopropyl side chain and a 3-methylbutanamide moiety. Such structural characteristics make it a promising candidate for applications in drug discovery, particularly in targeting neurological and metabolic pathways.

The growing interest in N-[1-(3-aminopropyl)cyclohexyl]-3-methylbutanamide aligns with current trends in precision medicine and personalized therapeutics. Researchers are increasingly exploring its potential as a modulator of specific receptors or enzymes, which could lead to breakthroughs in treating conditions like anxiety, chronic pain, or metabolic disorders. Its CAS 2138175-34-3 designation ensures precise identification in scientific literature and regulatory documentation, a critical factor for reproducibility and compliance in research.

One of the most searched questions related to this compound is: "What are the biological activities of N-[1-(3-aminopropyl)cyclohexyl]-3-methylbutanamide?" Preliminary studies suggest its interaction with G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction. Additionally, its 3-methylbutanamide group may contribute to enhanced bioavailability, a key consideration in drug development. These properties position it as a subject of interest for both academic and industrial research teams.

From a synthetic chemistry perspective, the preparation of CAS 2138175-34-3 involves multi-step organic reactions, including amidation and alkylation processes. The compound’s purity and stability are rigorously tested using advanced analytical techniques such as HPLC and NMR spectroscopy. Such meticulous characterization is essential to meet the stringent requirements of preclinical studies and eventual clinical trials.

Another trending topic in the context of N-[1-(3-aminopropyl)cyclohexyl]-3-methylbutanamide is its potential role in neuroprotection. With rising global concerns about neurodegenerative diseases like Alzheimer’s and Parkinson’s, researchers are investigating whether this compound could mitigate oxidative stress or inflammation in neural tissues. Its aminopropyl side chain, in particular, may facilitate blood-brain barrier penetration, a desirable trait for central nervous system (CNS) therapeutics.

In the realm of metabolic research, CAS 2138175-34-3 is being examined for its effects on lipid metabolism and insulin sensitivity. Given the escalating prevalence of diabetes and obesity, compounds with potential metabolic regulatory properties are highly sought after. The 3-methylbutanamide moiety might interact with peroxisome proliferator-activated receptors (PPARs), which play a central role in glucose and lipid homeostasis.

For researchers and manufacturers, sourcing high-quality N-[1-(3-aminopropyl)cyclohexyl]-3-methylbutanamide is paramount. Suppliers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety. The compound’s CAS number 2138175-34-3 serves as a universal identifier, facilitating seamless procurement and regulatory compliance across international markets.

Looking ahead, the versatility of N-[1-(3-aminopropyl)cyclohexyl]-3-methylbutanamide opens doors for interdisciplinary collaborations. Whether in academia or industry, its applications span medicinal chemistry, pharmacology, and even materials science. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics, addressing some of the most pressing health challenges of our time.